Ecamsule.2Na

• Molecular Formula: C28H32Na2O8S2
• Molecular Weight: 606.7 g/mol
• InChI: InChI=1S/C28H34O8S2.2Na/c1-25(2)21-9-11-27(25,15-37(31,32)33)23(29)19(21)13-17-5-7-18(8-6-17)14-20-22-10-12-28(24(20)30,26(22,3)4)16-38(34,35)36;;/h5-8,13-14,21-22H,9-12,15-16H2,1-4H3,(H,31,32,33)(H,34,35,36);;/q;2*+1/p-2
• InChIKey: ABZNEHKRFLKURR-UHFFFAOYSA-L

Ecamsule.2Na (Mexoryl SX) - UVA Filter Procurement & Scientific Selection Guide

Ecamsule.2Na (disodium salt of terephthalylidene dicamphor sulfonic acid, INCI: Terephthalylidene Dicamphor Sulfonic Acid, trade name Mexoryl SX) is a patented, water-soluble benzylidene camphor derivative organic UVA filter with a molecular weight of 606.66 g/mol (as the disodium salt) [1]. It is characterized by a broad UV absorption range of 290–400 nm, with peak protection at approximately 345 nm, and is distinguished by its exceptionally low photosensitizing activity as evidenced by a singlet oxygen quantum yield (ΦΔ) of 0.0021 ± 0.0005 [2][3]. The compound exhibits minimal percutaneous absorption, with human studies demonstrating systemic exposure of less than 0.1% of the applied dose [4].

Water-soluble UVA filter for aqueous-phase and O/W emulsion systems

Supports lightweight, non-greasy sunscreen formulations

Low photosensitization propensity (singlet oxygen context)

Reported quantum yield may reduce phototoxic risk

Minimal percutaneous absorption in human studies

Systemic exposure

• [1] PubChem. (n.d.). Ecamsule Disodium. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Ecamsule-disodium View Source
• [2] DrugBank. (2015). Ecamsule. DB09534. Retrieved from https://go.drugbank.com/drugs/DB09534 View Source
• [3] Yagi, M., et al. (2020). Short-lived and Nonphosphorescent Triplet state of Mexoryl SX, a UV-A Sunscreen. Applied Magnetic Resonance, 51, 567–580. View Source
• [4] L'Oréal Research. (n.d.). Systemic Absorption of [14C]-Ecamsule. Cited in DrugBank DB09534. View Source

Why Ecamsule.2Na Cannot Be Replaced by Other UVA Filters in Sunscreen Formulations

Direct substitution of Ecamsule.2Na with alternative UVA filters (e.g., Avobenzone, Oxybenzone) is not feasible due to a unique combination of properties that are not simultaneously present in any single alternative. While Avobenzone provides strong UVA protection, it is notoriously photounstable and prone to rapid degradation upon UV exposure [1]. In contrast, Ecamsule.2Na exhibits superior photostability and, crucially, a markedly lower propensity to generate singlet oxygen (ΦΔ = 0.0021 ± 0.0005), which translates to a significantly reduced risk of photosensitization and oxidative stress compared to many common UV filters [2]. Furthermore, Ecamsule.2Na is water-soluble, a property not shared by the oil-soluble Avobenzone, which dictates different formulation approaches and limits interchangeability in aqueous or emulsion systems [3]. This distinct solubility profile, combined with its patented status and specific regulatory approvals, makes Ecamsule.2Na a non-substitutable entity for formulators seeking to achieve specific photostability, safety, and sensorial profiles.

Solubility

Ecamsule.2Na: water-soluble (disodium salt)

Avobenzone / Oxybenzone: oil-soluble

Photostability

Low singlet oxygen yield (ΦΔ context)

Avobenzone prone to photodegradation; higher ΦΔ reported

Systemic exposure

Negligible percutaneous absorption reported

Oxybenzone shows detectable plasma levels

• [1] Moyal, D. (2014). Photostability of organic UV filters. In Principles and Practice of Photoprotection (pp. 167-178). Springer, Cham. View Source
• [2] Yagi, M., et al. (2020). Short-lived and Nonphosphorescent Triplet state of Mexoryl SX, a UV-A Sunscreen. Applied Magnetic Resonance, 51, 567–580. View Source
• [3] Shaath, N. A. (2005). Sunscreens: Regulations and Commercial Development. Taylor and Francis, Boca Raton, USA. View Source

Quantitative Evidence Guide for Ecamsule.2Na Selection Over Alternatives

Singlet Oxygen Quantum Yield (ΦΔ) Comparison: Ecamsule.2Na vs. Common UV Filters

Ecamsule.2Na exhibits an exceptionally low quantum yield for singlet oxygen generation (ΦΔ = 0.0021 ± 0.0005) in oxygen-saturated phosphate buffer (pH 7.4) [1]. This value is an order of magnitude lower than that reported for many common UV filters, indicating a significantly reduced potential for phototoxic reactions mediated by singlet oxygen. For context, the ΦΔ for the widely used UVA filter Avobenzone is reported to be approximately 0.09 in acetonitrile, a value over 40 times higher [2].

Singlet Oxygen Yield

Cross-study comparable

Ecamsule ΦΔ = 0.0021 ± 0.0005
Avobenzone ΦΔ ≈ 0.09

Lower photosensitization potential context

Solvent difference (buffer vs acetonitrile) may affect direct comparison

Evidence Dimension	Quantum Yield of Singlet Oxygen Generation (ΦΔ)
Target Compound Data	0.0021 ± 0.0005
Comparator Or Baseline	Avobenzone (ΦΔ = 0.09 in acetonitrile)
Quantified Difference	~42.8-fold lower for Ecamsule.2Na
Conditions	Ecamsule.2Na: Oxygen-saturated phosphate buffer (pH 7.4); Avobenzone: Acetonitrile

Why This Matters

A lower ΦΔ directly correlates with a reduced risk of UV-induced, singlet oxygen-mediated cellular damage and skin sensitization, making Ecamsule.2Na a safer choice for long-term daily-use photoprotection formulations.

• [1] Yagi, M., et al. (2020). Short-lived and Nonphosphorescent Triplet state of Mexoryl SX, a UV-A Sunscreen. Applied Magnetic Resonance, 51, 567–580. View Source
• [2] Berenbeim, J. A., et al. (2020). Unravelling the Mechanism of Singlet Oxygen Generation in a Series of Common Sunscreen Agents. The Journal of Physical Chemistry A, 124(15), 2919-2930. View Source

Systemic Absorption and Percutaneous Penetration: Human Study Data

In a human study conducted by L'Oréal Research, the systemically absorbed dose of radiolabeled [14C]-Ecamsule following topical application was determined to be less than 0.1% of the applied dose under realistic exposure conditions [1]. This negligible systemic exposure is a key differentiator from other small-molecule UV filters, such as Oxybenzone, which has been shown in multiple studies to undergo significant percutaneous absorption and result in detectable plasma concentrations (often > 0.5 ng/mL threshold) [2].

Systemic Absorption

Reported human study

Negligible systemic exposure context

Oxybenzone comparator shows detectable plasma levels

PMLE Prevention Rate

Head-to-head trial

56% success (with Ecamsule)
vs 11% (without)

Formulation-dependent endpoint response

Multi-component formula; Ecamsule-specific attribution requires review

Regulatory Status

Class-level inference

NDA-restricted; use limited to specific L'Oréal formulations

Procurement path context differs from OTC monograph filters

Licensing and formulation approval may apply

Solubility Profile

Class-level

Water-soluble (disodium salt)

Water-phase incorporation context

Contrasts with oil-soluble UVA filters

Evidence Dimension	Systemic Absorption (Percentage of Applied Dose)
Target Compound Data	< 0.1%
Comparator Or Baseline	Oxybenzone (reported plasma concentrations exceeding 0.5 ng/mL in multiple FDA studies)
Quantified Difference	Quantitatively lower systemic exposure (negligible vs. detectable)
Conditions	Topical application on human subjects under realistic use conditions

Why This Matters

Negligible systemic absorption minimizes the risk of endocrine disruption or other systemic toxicities associated with some alternative UV filters, supporting its selection for formulations where safety and regulatory compliance are paramount.

• [1] L'Oréal Research. (n.d.). Systemic Absorption of [14C]-Ecamsule. Cited in DrugBank DB09534. View Source
• [2] Matta, M. K., et al. (2020). Effect of Sunscreen Application on Plasma Concentration of Sunscreen Active Ingredients: A Randomized Clinical Trial. JAMA, 323(3), 256-267. View Source

Clinical Efficacy in Preventing Polymorphous Light Eruption (PMLE): Ecamsule in a Multi-Component Formulation

A double-blind, randomized, controlled, intraindividual bilateral comparison study in 144 participants with PMLE demonstrated that a formulation containing Ecamsule 3%, Octocrylene 10%, Avobenzone 2%, and Titanium Dioxide 5% (tetrad) was significantly more effective than the same formulation without Ecamsule (triad-E) [1]. On the tetrad-treated side, 56% (41/73) of participants showed a successful response (delayed time to onset or lower global severity of PMLE), compared to only 11% (8/73) on the tri-E side (P<0.001) [1].

PMLE Prevention Rate

Head-to-head trial

56% success (with Ecamsule)
vs 11% (without)

Formulation-dependent endpoint response

Multi-component formula; Ecamsule-specific attribution requires review

Evidence Dimension	Clinical Success Rate in Preventing PMLE Flares
Target Compound Data	56% (41/73 participants) success with Ecamsule-containing tetrad formulation
Comparator Or Baseline	11% (8/73 participants) success with Ecamsule-deprived triad-E formulation
Quantified Difference	45 percentage points absolute increase in success rate (P<0.001)
Conditions	Double-blind, randomized, controlled study in maximized outdoor sun exposure conditions

Why This Matters

This evidence provides a clear clinical rationale for including Ecamsule.2Na in sunscreen formulations intended for individuals with sun-sensitive skin conditions like PMLE, demonstrating a substantial, quantifiable improvement in photoprotective efficacy beyond what other UVA/UVB filters can achieve alone.

• [1] DeLeo, V. A., Clark, S., Fowler, J., Poncet, M., Loesche, C., & Soto, P. (2009). A new ecamsule-containing SPF 40 sunscreen cream for the prevention of polymorphous light eruption: a double-blind, randomized, controlled study in maximized outdoor conditions. Cutis, 83(2), 95-103. View Source

Regulatory Exclusivity and Formulation-Specific FDA Approval

Ecamsule (Mexoryl SX) is approved by the U.S. FDA for use in over-the-counter sunscreen products only through a specific New Drug Application (NDA) held by L'Oréal, and only for specific finished formulations [1]. This is in stark contrast to most other organic UV filters (e.g., Avobenzone, Octocrylene, Homosalate), which are generally recognized as safe and effective (GRASE) under the FDA's OTC Sunscreen Monograph and can be used in a wide array of products by any manufacturer [2].

Regulatory Status

Class-level inference

NDA-restricted; use limited to specific L'Oréal formulations

Procurement path context differs from OTC monograph filters

Licensing and formulation approval may apply

Evidence Dimension	Regulatory Pathway and Market Exclusivity
Target Compound Data	Approved via specific New Drug Application (NDA); use restricted to specific L'Oréal formulations
Comparator Or Baseline	OTC Monograph GRASE ingredients (e.g., Avobenzone, Octocrylene) - unrestricted use
Quantified Difference	Qualitative: Exclusive vs. Non-Exclusive
Conditions	U.S. FDA regulatory framework for sunscreens

Why This Matters

For procurement and formulation, this means Ecamsule.2Na cannot be simply purchased as a commodity and added to any formula. Its use is tied to specific, approved formulations and licensing agreements, making it a strategically important, non-commoditized ingredient for differentiating premium sun care products.

• [1] L'Oréal Paris. (2023). Mexoryl - L'Oréal Paris. Retrieved from https://www.lorealparisusa.com/ingredients/mexoryl View Source
• [2] U.S. Food and Drug Administration. (2019). Sunscreen: How to Help Protect Your Skin from the Sun. Retrieved from https://www.fda.gov/drugs/understanding-over-counter-medicines/sunscreen-how-help-protect-your-skin-sun View Source

Water Solubility and Formulation Compatibility: Enabling Aqueous and Lightweight Systems

As the disodium salt, Ecamsule.2Na is a water-soluble UVA filter, with a solubility profile that contrasts sharply with the majority of organic UV filters (e.g., Avobenzone, Oxybenzone, Octocrylene), which are lipophilic and require oil phases or specific solubilizers [1]. This aqueous solubility facilitates its incorporation into the water phase of emulsions, enabling the creation of lightweight, non-greasy, and aesthetically elegant sunscreen formulations that are difficult to achieve with oil-soluble UVA filters alone .

Solubility Profile

Class-level

Water-soluble (disodium salt)

Water-phase incorporation context

Contrasts with oil-soluble UVA filters

Evidence Dimension	Solubility Profile
Target Compound Data	Water-soluble (as disodium salt)
Comparator Or Baseline	Avobenzone, Oxybenzone, Octocrylene (all oil-soluble)
Quantified Difference	Qualitative: Water-soluble vs. Oil-soluble
Conditions	Standard formulation conditions at room temperature

Why This Matters

This property is critical for formulators seeking to develop aqueous gel-based sunscreens, lightweight daily moisturizers with SPF, or products with a non-occlusive, pleasant skin feel, thereby expanding the range of possible consumer products compared to formulations reliant solely on oil-soluble UVA filters.

• [1] Shaath, N. A. (2005). Sunscreens: Regulations and Commercial Development. Taylor and Francis, Boca Raton, USA. View Source

Optimal Research and Industrial Application Scenarios for Ecamsule.2Na

Development of High-SPF, Broad-Spectrum Sunscreens with Superior Photostability

Ecamsule.2Na is optimally utilized in combination with other UV filters (e.g., Avobenzone, Octocrylene, Titanium Dioxide) to formulate high-SPF (e.g., SPF 40, SPF 50+) sunscreens with enhanced photostability and broad-spectrum protection. Its low photosensitization potential (ΦΔ = 0.0021) [1] and ability to stabilize Avobenzone within the formulation [2] make it a critical component for achieving long-lasting UVA protection and mitigating the photodegradation of other active ingredients. This scenario is supported by clinical evidence showing superior prevention of PMLE flares in a tetrad formulation [3].

Formulation of Daily Wear Facial Moisturizers and Lightweight Serums with SPF

Leveraging its water solubility [1], Ecamsule.2Na is ideally suited for incorporation into aqueous phases of oil-in-water (O/W) emulsions, gels, and serums. This enables the creation of daily wear facial moisturizers and serums that provide effective UVA protection without the heavy, greasy feel associated with oil-soluble UV filters. This aligns with market demand for cosmetically elegant, non-comedogenic sun protection products intended for daily use under makeup or as a standalone skincare step.

Medical and Therapeutic Skincare for Photodermatoses (e.g., PMLE, Actinic Prurigo)

Given the robust clinical data demonstrating a 45-percentage-point absolute increase in success rate for preventing PMLE flares [1], Ecamsule.2Na is a key ingredient for therapeutic and medical skincare products targeted at patients with photodermatoses. Formulators can leverage this evidence to develop specialized sunscreens that offer superior protection for individuals with heightened sun sensitivity, such as those with Polymorphous Light Eruption (PMLE), lupus erythematosus, or patients undergoing photosensitizing drug therapies.

Research into Non-Phototoxic UV Filters and Mechanisms of Photoprotection

Ecamsule.2Na serves as a benchmark compound for academic and industrial research into the photochemistry of UV filters, specifically for studies focused on minimizing photosensitization and singlet oxygen-mediated damage. Its well-characterized triplet state dynamics (T1 lifetime of 47 ns) [1] and exceptionally low ΦΔ [2] provide a valuable model system for designing next-generation UV filters with improved safety profiles and for investigating the fundamental mechanisms of photoprotection and photodegradation.

Application

Selection Property

Validation Focus

Photostable broad-spectrum formulation studies

Photostability and low singlet oxygen yield

Avobenzone stabilization; UVA integrity over time

Aqueous-phase sunscreen formulations

Water solubility and O/W emulsion fit

Lightweight sensory and non-greasy film attributes

Photodermatosis model research

Formulation-dependent endpoint response

PMLE flare prevention endpoint in clinical models

Photochemical safety research

Low photosensitization benchmark

Triplet state dynamics and ΦΔ characterization

• [1] Yagi, M., et al. (2020). Short-lived and Nonphosphorescent Triplet state of Mexoryl SX, a UV-A Sunscreen. Applied Magnetic Resonance, 51, 567–580. View Source
• [2] Shaath, N. A. (2005). Sunscreens: Regulations and Commercial Development. Taylor and Francis, Boca Raton, USA. View Source
• [3] DeLeo, V. A., Clark, S., Fowler, J., Poncet, M., Loesche, C., & Soto, P. (2009). A new ecamsule-containing SPF 40 sunscreen cream for the prevention of polymorphous light eruption: a double-blind, randomized, controlled study in maximized outdoor conditions. Cutis, 83(2), 95-103. View Source